(2H-3,4'-Bi-1,2,4-triazol-5-ylmethyl)amine hydrochloride

• IUPAC Name: [3-(1,2,4-triazol-4-yl)-1H-1,2,4-triazol-5-yl]methanamine;hydrochloride
• InChI: InChI=1S/C5H7N7.ClH/c6-1-4-9-5(11-10-4)12-2-7-8-3-12;/h2-3H,1,6H2,(H,9,10,11);1H
• InChI Key: XSPAFABWSZWYRQ-UHFFFAOYSA-N
• Canonical SMILES: C1=NN=CN1C2=NNC(=N2)CN.Cl
• Molecular Formula: C5H8ClN7
• Molecular Weight: 201.62 g/mol
• CAS No.: 2279122-18-6

Description

(2H-3,4'-Bi-1,2,4-triazol-5-ylmethyl)amine hydrochloride is a useful research compound. Its molecular formula is C5H8ClN7 and its molecular weight is 201.62. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis Techniques: Research has focused on the synthesis of various derivatives of 1,2,4-triazole, which includes compounds related to (2H-3,4'-Bi-1,2,4-triazol-5-ylmethyl)amine hydrochloride. These compounds are synthesized using different methods, such as microwave-assisted synthesis and reactions with primary amines, to create structurally diverse compounds (Tan, Lim, & Dolzhenko, 2017).
• Physico-Chemical Analysis: Various physico-chemical methods, including elemental analysis, 1H-NMR spectroscopy, and HPLC-MS, are employed to determine the structure and properties of these synthesized compounds (Safonov, 2018).

Biological and Pharmacological Activities

• Antimicrobial Activities: Some derivatives of 1,2,4-triazole have been synthesized and evaluated for their antimicrobial activities. Certain compounds were found to possess good or moderate activities against various microorganisms (Bektaş et al., 2007).
• Physiological Effects: Derivatives of 1,2,4-triazole are being studied for their potential physiological effects, such as anti-fatigue properties. Some compounds have shown to increase efficiency and actoprotective effects in pharmacological studies (Safonov, 2018).

Material Science Applications

• Corrosion Inhibition: Certain 1,2,4-triazole derivatives have been studied for their use in corrosion inhibition, particularly for mild steel in acidic environments. These compounds are evaluated for their efficiency in preventing corrosion and dissolution (Bentiss et al., 2007).

Safety and Hazards

The safety data sheet (SDS) for “(2H-3,4’-Bi-1,2,4-triazol-5-ylmethyl)amine” can be found online. Please refer to this document for detailed safety and hazard information.

Future Directions

The future directions for the study of “(2H-3,4’-Bi-1,2,4-triazol-5-ylmethyl)amine hydrochloride” and related compounds could involve further exploration of their potential as anticancer agents. Additionally, the development of more selective and potent derivatives could be a promising area of research.